Cas no 821016-26-6 (1H-Pyrazol-5-ol, 1-[(4-methoxyphenyl)methyl]-)

• Product Name: 1H-Pyrazol-5-ol, 1-[(4-methoxyphenyl)methyl]-
• CAS No: 821016-26-6
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 698026
• PubChem ID: 23279672
• Update Time: 2025-04-19

1H-Pyrazol-5-ol, 1-[(4-methoxyphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-5-ol, 1-[(4-methoxyphenyl)methyl]-
• 2-[(4-methoxyphenyl)methyl]-1H-pyrazol-3-one
• 2-[(4-Methoxyphenyl)methyl]-1,2-dihydro-3H-pyrazol-3-one
• DTXSID10632477
• SCHEMBL20745582
• 821016-26-6

• Inchi： 1S/C11H12N2O2/c1-15-10-4-2-9(3-5-10)8-13-11(14)6-7-12-13/h2-7,12H,8H2,1H3
• InChI Key： XJTUJLNJDLZTLO-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)CN1C(C=CN1)=O

Computed Properties

• Exact Mass: 204.089877630g/mol
• Monoisotopic Mass: 204.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 41.6Ų